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Introduction
G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4),

has emerged as a critical regulator of metabolic and inflammatory processes.[1][2] Activated by

long-chain fatty acids, GPR120 signaling is implicated in glucose metabolism, insulin sensitivity,

and anti-inflammatory responses, making it an attractive therapeutic target for conditions such

as type 2 diabetes and obesity.[1][2][3] One of the key downstream signaling events following

GPR120 activation is the mobilization of intracellular calcium.[4] This application note provides

a detailed protocol for measuring the intracellular calcium mobilization induced by GPR120
Agonist 2, a potent and selective agonist of the GPR120 receptor.[5]

The activation of GPR120 by an agonist leads to the coupling of the Gαq/11 protein, which in

turn activates phospholipase C (PLC).[1][6] PLC hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 then

binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into

the cytoplasm.[6][7] This transient increase in intracellular calcium can be quantitatively

measured using fluorescent calcium indicators.

This document outlines the principles of the assay, provides a detailed experimental workflow,

and presents data in a structured format for easy interpretation.
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GPR120 Signaling Pathway
The binding of GPR120 Agonist 2 to the receptor initiates a well-defined signaling cascade

leading to calcium mobilization.
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GPR120-mediated calcium mobilization pathway.

Experimental Protocols
This section provides a detailed methodology for a fluorescence-based calcium mobilization

assay using Fluo-4 AM, a common calcium indicator.

Materials and Reagents
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Reagent Supplier Catalog # Storage

GPR120 Agonist 2 TargetMol T4312 -20°C (powder)

HEK293 cells stably

expressing human

GPR120

(User's cell line) - Liquid Nitrogen

Dulbecco's Modified

Eagle Medium

(DMEM)

(e.g., Thermo Fisher) - 4°C

Fetal Bovine Serum

(FBS)
(e.g., Thermo Fisher) - -20°C

Penicillin-

Streptomycin
(e.g., Thermo Fisher) - -20°C

Fluo-4 AM (e.g., Thermo Fisher) F14201 -20°C

Pluronic F-127 (e.g., Thermo Fisher) P3000MP Room Temperature

Hanks' Balanced Salt

Solution (HBSS) with

20 mM HEPES

(e.g., Thermo Fisher) 14025092 4°C

Dimethyl sulfoxide

(DMSO)
(e.g., Sigma-Aldrich) D2650 Room Temperature

Black, clear-bottom

96-well plates
(e.g., Corning) 3603 Room Temperature

Preparation of "GPR120 Agonist 2" Stock Solution
"GPR120 Agonist 2" has a molecular weight of 388.88 and is soluble in DMSO at up to 45

mg/mL.[5]

10 mM Stock Solution: Dissolve 3.89 mg of GPR120 Agonist 2 powder in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
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Experimental Workflow

Day 1: Cell Preparation

Day 2: Calcium Assay

Seed GPR120-expressing HEK293 cells
in 96-well plates

Prepare Fluo-4 AM
dye-loading solution

Incubate cells with
Fluo-4 AM solution

Wash cells to remove
extracellular dye

Prepare serial dilutions
of GPR120 Agonist 2

Measure fluorescence kinetics
before and after agonist addition

Analyze data and
determine EC50
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Workflow for the calcium mobilization assay.
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Detailed Protocol
Day 1: Cell Seeding

Culture HEK293 cells expressing GPR120 in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

On the day before the assay, harvest the cells and seed them into a black, clear-bottom 96-

well plate at a density of 40,000 to 80,000 cells per well in 100 µL of culture medium.

Incubate the plate overnight to allow for cell adherence and formation of a monolayer.

Day 2: Calcium Mobilization Assay

Dye Loading Solution Preparation:

Prepare a 1X Assay Buffer using HBSS with 20 mM HEPES.

Prepare a 20% Pluronic F-127 solution in DMSO.

For one 96-well plate, add 20 µL of Fluo-4 AM stock solution (typically 1 mg/mL in DMSO)

and 20 µL of 20% Pluronic F-127 to 10 mL of 1X Assay Buffer. Mix well. This results in a

final Fluo-4 AM concentration of approximately 2 µM.

Cell Loading:

Remove the culture medium from the wells.

Add 100 µL of the Fluo-4 AM dye-loading solution to each well.

Incubate the plate at 37°C for 1 hour, followed by incubation at room temperature for 15-

30 minutes in the dark to allow for de-esterification of the dye.

Washing:

Gently remove the dye-loading solution.

Wash the cells twice with 100 µL of 1X Assay Buffer to remove any extracellular dye.
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After the final wash, add 100 µL of 1X Assay Buffer to each well.

Agonist Preparation:

Prepare serial dilutions of "GPR120 Agonist 2" from the 10 mM stock solution in 1X Assay

Buffer. A typical concentration range for an initial experiment would be from 1 nM to 10

µM.

Fluorescence Measurement:

Place the cell plate into a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped

with an automated liquid handling system.

Set the instrument to measure fluorescence at an excitation wavelength of ~490 nm and

an emission wavelength of ~525 nm.

Record a stable baseline fluorescence for 10-20 seconds.

Inject the "GPR120 Agonist 2" dilutions into the respective wells while continuously

recording the fluorescence signal for at least 60-120 seconds.

Data Analysis
The change in fluorescence is typically expressed as the ratio of the peak fluorescence

intensity after agonist addition to the baseline fluorescence.

Plot the fluorescence response against the logarithm of the agonist concentration.

Fit the data to a four-parameter logistic equation to determine the EC₅₀ (half-maximal

effective concentration) value.

Data Presentation
The following tables summarize the properties of GPR120 Agonist 2 and provide an example

of how to present the results from a calcium mobilization experiment.

Table 1: Properties of GPR120 Agonist 2
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Property Value Reference

CAS Number 1234844-11-1 [5]

Molecular Weight 388.88 g/mol [5]

Solubility in DMSO 45 mg/mL (115.72 mM) [5]

Recommended Storage
-20°C (powder, 3 years); -80°C

(in solvent, 1 year)
[5]

Table 2: Example Data from a Calcium Mobilization Assay

GPR120 Agonist 2 Conc.
(nM)

Log [Agonist]
Fluorescence Response
(Peak/Baseline)

0 (Vehicle) - 1.02

1 -9.0 1.15

10 -8.0 1.85

50 -7.3 2.50

100 -7.0 2.95

500 -6.3 3.20

1000 -6.0 3.25

10000 -5.0 3.28

Table 3: Calculated Potency of GPR120 Agonist 2

Parameter Value

EC₅₀ 35 nM

Hill Slope 1.2

R² 0.995
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Troubleshooting
Issue Possible Cause Suggested Solution

High background fluorescence
Incomplete removal of

extracellular dye.

Ensure thorough but gentle

washing steps. Consider using

a no-wash assay kit containing

an extracellular quencher.

Low signal-to-noise ratio
Suboptimal dye loading; low

receptor expression.

Optimize dye concentration

and incubation time. Verify

GPR120 expression in the cell

line.

No response to agonist
Inactive agonist; incorrect

buffer composition.

Verify the integrity and

concentration of the agonist

stock. Ensure the assay buffer

contains calcium.

Cell death/detachment
Harsh washing; cytotoxicity of

the compound.

Handle cells gently. Perform a

cytotoxicity assay for the

agonist at the concentrations

used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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